Cas no 385766-54-1 (5-sulfanylhexan-3-one)

• Product Name: 5-sulfanylhexan-3-one
• CAS No: 385766-54-1
• MF: C₆H₁₂OS
• MW: 132.223880767822
• CID: 1489969
• Update Time: 2024-08-23

5-sulfanylhexan-3-one Chemical and Physical Properties

Names and Identifiers

• 5-sulfanylhexan-3-one
• 3-hexanone, 5-mercapto-
• 5-Mercaptohexan-3-one

• Inchi： 1S/C6H12OS/c1-3-6(7)4-5(2)8/h5,8H,3-4H2,1-2H3
• InChI Key： FVUILWCIRQEGGQ-UHFFFAOYSA-N
• SMILES： CCC(=O)CC(S)C

Computed Properties

• Exact Mass: 132.06096

Experimental Properties

• Density: 0.950±0.06 g/cm3(Predicted)
• Boiling Point: 189.0±23.0 °C(Predicted)
• PSA: 17.07
• pka: 10.09±0.10(Predicted)